Cas no 2229211-82-7 (3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine)

• Product Name: 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine
• CAS No: 2229211-82-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6384476
• PubChem ID: 165784202
• Update Time: 2025-05-25

3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine
• EN300-1998313
• 2229211-82-7

• Inchi： 1S/C11H14N2O3/c1-8(5-6-12)10-7-9(16-2)3-4-11(10)13(14)15/h3-4,7H,1,5-6,12H2,2H3
• InChI Key： MDXMOIJXSFGITQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C(=C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine

3-(5-Methoxy-2-Nitrophenyl)But-3-En-1-Amine: A Comprehensive Overview

The compound 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine, with the CAS number 2229211-82-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a nitro group, a methoxy group, and an amine functionality. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine in the development of novel therapeutic agents. The nitro group, located at the 2-position of the phenyl ring, contributes to the molecule's electronic properties, making it a promising candidate for redox-based reactions. Meanwhile, the methoxy group at the 5-position enhances the molecule's solubility and stability, which are critical factors in drug delivery systems.

The amine functionality at the terminal position of the butenyl chain adds another layer of complexity to this molecule. This group can participate in various chemical transformations, such as amidation and alkylation, enabling the creation of diverse derivatives. Recent research has explored the use of this amine group in peptide synthesis, where it serves as a key intermediate in constructing bioactive molecules.

In terms of synthesis, 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of a suitable precursor with an amine-containing reagent. Another method employs palladium-catalyzed coupling reactions, which have become increasingly popular due to their efficiency and selectivity.

The pharmacological properties of this compound have also been extensively studied. Preclinical studies suggest that it exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug development.

From an environmental perspective, 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amine demonstrates moderate biodegradability under aerobic conditions. This characteristic is important for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(5-methoxy-2-nitrophenyl)but-3-en-1-amime, with its unique structural features and versatile functional groups, continues to be a subject of intense research interest. Its potential applications span across drug discovery, chemical synthesis, and environmental science. As ongoing studies uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.